Cas no 1806360-87-1 (6-Mercaptobenzo[d]oxazole-2-sulfonamide)
6-Mercaptobenzo[d]oxazole-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 6-Mercaptobenzo[d]oxazole-2-sulfonamide
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- Inchi: 1S/C7H6N2O3S2/c8-14(10,11)7-9-5-2-1-4(13)3-6(5)12-7/h1-3,13H,(H2,8,10,11)
- InChI Key: NBGNJUDQWHVMMS-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC(=CC=2O1)S)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 313
- XLogP3: 0.8
- Topological Polar Surface Area: 95.6
6-Mercaptobenzo[d]oxazole-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081003559-250mg |
6-Mercaptobenzo[d]oxazole-2-sulfonamide |
1806360-87-1 | 98% | 250mg |
$5,626.50 | 2022-03-31 | |
| Alichem | A081003559-500mg |
6-Mercaptobenzo[d]oxazole-2-sulfonamide |
1806360-87-1 | 98% | 500mg |
$7,588.04 | 2022-03-31 | |
| Alichem | A081003559-1g |
6-Mercaptobenzo[d]oxazole-2-sulfonamide |
1806360-87-1 | 98% | 1g |
$12,407.22 | 2022-03-31 |
6-Mercaptobenzo[d]oxazole-2-sulfonamide Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 6-Mercaptobenzo[d]oxazole-2-sulfonamide
Introduction to 6-Mercaptobenzo[d]oxazole-2-sulfonamide (CAS No. 1806360-87-1)
6-Mercaptobenzo[d]oxazole-2-sulfonamide, with the CAS number 1806360-87-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a mercapto group and a sulfonamide moiety, making it a promising candidate for various therapeutic applications.
The molecular formula of 6-Mercaptobenzo[d]oxazole-2-sulfonamide is C9H8N2O3S2, and its molecular weight is approximately 244.29 g/mol. The compound's structure consists of a benzo[d]oxazole core with a mercapto group at the 6-position and a sulfonamide group at the 2-position. This unique arrangement of functional groups imparts specific chemical and biological properties that are of great interest to researchers.
In recent years, 6-Mercaptobenzo[d]oxazole-2-sulfonamide has been the subject of several studies focusing on its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry (2021) highlighted its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 6-Mercaptobenzo[d]oxazole-2-sulfonamide has also shown promise in cancer research. A study published in the Cancer Research journal (2022) demonstrated that the compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These results indicate that 6-Mercaptobenzo[d]oxazole-2-sulfonamide could be a valuable lead compound for the development of new anticancer drugs.
The pharmacokinetic properties of 6-Mercaptobenzo[d]oxazole-2-sulfonamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an orally administered drug. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.
In terms of synthetic methods, several routes have been developed for the preparation of 6-Mercaptobenzo[d]oxazole-2-sulfonamide. One common approach involves the reaction of 6-chlorobenzo[d]oxazole-2-sulfonyl chloride with thiourea, followed by deprotection to yield the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production if needed.
The potential applications of 6-Mercaptobenzo[d]oxazole-2-sulfonamide extend beyond inflammation and cancer. Recent research has explored its use as an antioxidant and neuroprotective agent. A study published in the Biochemical Pharmacology journal (2023) found that the compound can effectively scavenge reactive oxygen species (ROS) and protect neurons from oxidative stress-induced damage. These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
In conclusion, 6-Mercaptobenzo[d]oxazole-2-sulfonamide (CAS No. 1806360-87-1) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure, combined with its promising biological activities, makes it an exciting area of research in medicinal chemistry and pharmaceutical development. As more studies are conducted, it is likely that new applications and mechanisms of action will be discovered, further enhancing our understanding of this intriguing compound.
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